Cas no 22886-01-7 ((5S)-4-hydroxy-5-methyl-2(5H)-Furanone)

• Product name: (5S)-4-hydroxy-5-methyl-2(5H)-Furanone
• CAS No: 22886-01-7
• MF: C₅H₆O₃
• MW: 114.09934
• CID: 1109440
• PubChem ID: 54711402

(5S)-4-hydroxy-5-methyl-2(5H)-Furanone Chemical and Physical Properties

Names and Identifiers

• (5S)-4-hydroxy-5-methyl-2(5H)-Furanone
• [s,(+)]-4-Hydroxy-5-methyl-2(5H)-furanone
• 22886-01-7

• Inchi： InChI=1S/C5H6O3/c1-3-4(6)2-5(7)8-3/h2-3,6H,1H3
• InChI Key： JGAAAWQBYJNOIW-UHFFFAOYSA-N
• SMILES： CC1OC(=O)C=C1O |c:5|

Computed Properties

• Exact Mass: 114.03168
• Monoisotopic Mass: 114.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53